Cas no 215457-70-8 (N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine)

• Product Name: N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine
• CAS No: 215457-70-8
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5193867
• PubChem ID: 43508660
• Update Time: 2025-06-07

N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-cyclopropyl-4-methoxy-α-methyl-
• N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine

• Inchi： 1S/C13H19NO/c1-10(14-12-5-6-12)9-11-3-7-13(15-2)8-4-11/h3-4,7-8,10,12,14H,5-6,9H2,1-2H3
• InChI Key： JJYLABKQLVGIPX-UHFFFAOYSA-N
• SMILES： N(C1CC1)C(C)CC1C=CC(OC)=CC=1

Additional information on N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine

N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine: A Comprehensive Overview

N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine (CAS No. 215457-70-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropanamine moiety and methoxyphenyl substituent, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine is composed of a cyclopropanamine ring attached to a 4-methoxyphenyl group via a propyl chain. The cyclopropanamine ring is known for its rigidity and conformational constraints, which can influence the compound's pharmacological properties. The presence of the methoxyphenyl group adds an additional layer of complexity, contributing to the compound's overall bioactivity and selectivity.

Recent studies have highlighted the potential of N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential enzymes makes N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine a valuable tool in the development of targeted cancer treatments.

In addition to its potential in cancer therapy, N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine has also been investigated for its neuroprotective properties. Studies conducted on animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of neurotransmitter systems and the reduction of oxidative stress, which are critical factors in neurodegenerative disorders.

The pharmacokinetic properties of N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. Its high bioavailability and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-1-(4-methoxyphenyl)propan-2-ylcyclopropanamine (CAS No. 215457-70-8) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as cancer therapy and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical treatments for various conditions.